N-((6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-3-(1H-pyrazol-1-yl)benzamide

• IUPAC Name: N-[(6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]-3-pyrazol-1-ylbenzamide
• InChI: InChI=1S/C17H15N7O2/c1-26-16-7-6-14-20-21-15(24(14)22-16)11-18-17(25)12-4-2-5-13(10-12)23-9-3-8-19-23/h2-10H,11H2,1H3,(H,18,25)
• InChI Key: PNRBQJDPVULTDK-UHFFFAOYSA-N
• Canonical SMILES: COC1=NN2C(=NN=C2CNC(=O)C3=CC(=CC=C3)N4C=CC=N4)C=C1
• Molecular Formula: C17H15N7O2
• Molecular Weight: 349.3 g/mol

Description

N-((6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-3-(1H-pyrazol-1-yl)benzamide is a useful research compound. Its molecular formula is C17H15N7O2 and its molecular weight is 349.354. The purity is usually 95%.
BenchChem offers high-quality N-((6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-3-(1H-pyrazol-1-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-3-(1H-pyrazol-1-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiproliferative Activity

• Some derivatives of [1,2,4]triazolo[4,3-b]pyridazin have been synthesized and found to inhibit the proliferation of endothelial and tumor cells. These derivatives, which include ester forms, have shown potential in antiproliferative activities, distinct from their thrombin inhibitory and fibrinogen receptor antagonistic activities inherent in benzamidine compounds (Ilić et al., 2011).

Antimicrobial Activity

• Various pyrazolo and pyridazine derivatives, including those with the [1,2,4]triazolo[4,3-b]pyridazin moiety, have been synthesized and demonstrated pronounced antimicrobial activity (Bhuiyan et al., 2006).
• New pyrazolo[3, 4]pyrimidine derivatives were synthesized for biological evaluation and showed potent antimicrobial activity (Shamroukh et al., 2005).

Antihistaminic and Antiinflammatory Activity

• Studies have shown that certain [1, 2, 4]triazolo[1, 5-b]pyridazine and imidazo[1, 2-b]pyridazine derivatives exhibit both antihistaminic activity and an inhibitory effect on eosinophil chemotaxis (Gyoten et al., 2003).

Phosphodiesterase Type 4 Inhibitors

• The pyrazolo[1,5-a]-1,3,5-triazine ring system has been evaluated as a bioisosteric replacement for adenine derivatives, leading to the discovery of potent phosphodiesterase type 4 inhibitors (Raboisson et al., 2003).

Antiviral Activity

• Novel benzamide-based 5-aminopyrazoles and their corresponding derivatives, including pyrazolo[1,5-a]pyrimidine and pyrazolo[5,1-c][1,2,4]triazine, have shown remarkable antiavian influenza virus activity (Hebishy et al., 2020).

Herbicidal Activity

• N-aryl[1,2,4]triazolo[1,5-a]pyridine-2-sulfonamide compounds, including derivatives related to N-((6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-3-(1H-pyrazol-1-yl)benzamide, have demonstrated excellent herbicidal activity on a broad spectrum of vegetation (Moran, 2003).